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Cat. No.: B15550243

Get Quote

Introduction

6(Z)-Petroselinyl acetate, also known as (Z)-octadec-6-enyl acetate, is a long-chain

unsaturated ester. Compounds of this class are of significant interest to researchers in the

fields of chemical ecology, particularly as insect pheromones, and in the development of novel

bioactive molecules. A thorough understanding of the spectroscopic and synthetic

characteristics of 6(Z)-Petroselinyl acetate is crucial for its identification, synthesis, and

application in various research and development endeavors.

This technical guide provides a comprehensive overview of the predicted spectroscopic data

(NMR, IR, and MS) for 6(Z)-Petroselinyl acetate. Due to the limited availability of published

experimental data for this specific compound, the presented spectral characteristics are based

on the analysis of closely related long-chain (Z)-alkenyl acetates. Additionally, a detailed

experimental protocol for a plausible synthetic route is provided, alongside visualizations of the

synthetic pathway and the general workflow for spectroscopic analysis.

Predicted Spectroscopic Data
The following tables summarize the predicted quantitative spectroscopic data for 6(Z)-
Petroselinyl acetate. These predictions are derived from established principles of organic

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15550243#bc-rfq
https://www.benchchem.com/product/b15550243/docs?utm_src=pdf-body#spectroscopic-and-synthetic-profile-of-6-z-petroselinyl-acetate-a-technical-guide
https://www.benchchem.com/product/b15550243/docs?utm_src=pdf-body#spectroscopic-and-synthetic-profile-of-6-z-petroselinyl-acetate-a-technical-guide
https://www.benchchem.com/product/b15550243/docs?utm_src=pdf-body#spectroscopic-and-synthetic-profile-of-6-z-petroselinyl-acetate-a-technical-guide
https://www.benchchem.com/product/b15550243/docs?utm_src=pdf-body#spectroscopic-and-synthetic-profile-of-6-z-petroselinyl-acetate-a-technical-guide
https://www.benchchem.com/product/b15550243/docs?utm_src=pdf-body#spectroscopic-and-synthetic-profile-of-6-z-petroselinyl-acetate-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550243?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


spectroscopy and data from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: Predicted ¹H NMR Spectroscopic Data for 6(Z)-Petroselinyl Acetate (in CDCl₃)

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~5.35 m 2H H-6, H-7 (CH=CH)

4.05 t 2H H-1 (CH₂OAc)

2.04 s 3H H-2' (CH₃CO)

~2.01 m 4H H-5, H-8 (Allylic CH₂)

~1.63 p 2H H-2 (CH₂CH₂OAc)

~1.2-1.4 m 20H
H-3, H-4, H-9 to H-17

(Aliphatic CH₂)

0.88 t 3H H-18 (Terminal CH₃)

Table 2: Predicted ¹³C NMR Spectroscopic Data for 6(Z)-Petroselinyl Acetate (in CDCl₃)
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Chemical Shift (δ, ppm) Assignment

~171.1 C-1' (C=O)

~129.9 C-6, C-7 (CH=CH)

~64.6 C-1 (CH₂OAc)

~31.9 Aliphatic CH₂ (C-16)

~29.7 Aliphatic CH₂

~29.6 Aliphatic CH₂

~29.5 Aliphatic CH₂

~29.3 Aliphatic CH₂

~29.2 Aliphatic CH₂

~28.6 Aliphatic CH₂ (C-2)

~27.2 Allylic CH₂ (C-5, C-8)

~25.9 Aliphatic CH₂ (C-3)

~22.7 Aliphatic CH₂ (C-17)

~21.0 C-2' (CH₃CO)

~14.1 C-18 (Terminal CH₃)

Infrared (IR) Spectroscopy
Table 3: Predicted IR Absorption Bands for 6(Z)-Petroselinyl Acetate
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Wavenumber (cm⁻¹) Intensity Assignment

~3005 Medium =C-H stretch (alkene)

2925, 2855 Strong C-H stretch (alkane)

~1740 Strong C=O stretch (ester)

~1655 Weak C=C stretch (alkene, Z-isomer)

~1235 Strong C-O stretch (ester)

~720 Medium C-H bend (cis-alkene)

Mass Spectrometry (MS)
Table 4: Predicted Key Mass Spectrometry Fragments for 6(Z)-Petroselinyl Acetate

m/z Interpretation

310.2872 [M]⁺ (Molecular Ion)

250 [M - CH₃COOH]⁺

Various fragments
[CₙH₂ₙ₋₁]⁺, [CₙH₂ₙ]⁺, [CₙH₂ₙ₊₁]⁺ series from

aliphatic chain cleavage

Experimental Protocols
The following protocols describe a plausible method for the synthesis of 6(Z)-Petroselinyl
acetate and the general procedures for obtaining the spectroscopic data.

Synthesis of 6(Z)-Petroselinyl Acetate via Wittig
Reaction[1][2]
A common and effective method for the stereoselective synthesis of (Z)-alkenes is the Wittig

reaction.[1][2] The synthesis of 6(Z)-Petroselinyl acetate can be envisioned through the

reaction of dodecyltriphenylphosphonium bromide with 6-oxohexyl acetate.
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Step 1: Preparation of Dodecyltriphenylphosphonium Bromide A solution of triphenylphosphine

in an appropriate solvent (e.g., acetonitrile) is treated with 1-bromododecane. The mixture is

heated at reflux for several hours to yield dodecyltriphenylphosphonium bromide as a white

solid after cooling and filtration.

Step 2: Preparation of 6-Oxohexyl Acetate This aldehyde can be prepared by the oxidation of

6-acetoxyhexan-1-ol using a mild oxidizing agent such as pyridinium chlorochromate (PCC) in

dichloromethane.

Step 3: The Wittig Reaction Dodecyltriphenylphosphonium bromide is suspended in a suitable

aprotic solvent (e.g., tetrahydrofuran) under an inert atmosphere (e.g., argon) and cooled. A

strong base, such as n-butyllithium, is added dropwise to generate the ylide. The resulting deep

red or orange solution is then treated with a solution of 6-oxohexyl acetate. The reaction

mixture is stirred for several hours at room temperature.

Step 4: Work-up and Purification The reaction is quenched with water, and the product is

extracted with an organic solvent (e.g., diethyl ether). The combined organic layers are washed

with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced

pressure. The crude product is then purified by column chromatography on silica gel to afford

pure 6(Z)-Petroselinyl acetate.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy[3][4] ¹H and ¹³C NMR spectra would be

recorded on a spectrometer operating at a frequency of 400 MHz or higher. The sample (~5-10

mg for ¹H, ~20-50 mg for ¹³C) is dissolved in deuterated chloroform (CDCl₃) containing

tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).[3][4] Data would be processed

using appropriate software.

Infrared (IR) Spectroscopy[5] The IR spectrum would be obtained using a Fourier-transform

infrared (FTIR) spectrometer. A small amount of the neat liquid sample is placed between two

sodium chloride or potassium bromide plates to form a thin film. The spectrum is recorded over

the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)[5] Mass spectral data would be acquired on a mass spectrometer,

typically using electron ionization (EI) at 70 eV. The sample is introduced into the ion source,

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15550243/docs?utm_src=pdf-body#spectroscopic-and-synthetic-profile-of-6-z-petroselinyl-acetate-a-technical-guide
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/spectrpy/nmr/nmr1.htm
https://www.cif.iastate.edu/nmr/nmr-tutorials/sample-preparation
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/spectrpy/nmr/nmr1.htm
https://www.cif.iastate.edu/nmr/nmr-tutorials/sample-preparation
https://fiveable.me/organic-chem/unit-12
https://fiveable.me/organic-chem/unit-12
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550243?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


and the resulting fragments are analyzed. High-resolution mass spectrometry (HRMS) would

be used to determine the exact mass and elemental composition of the molecular ion.

Visualizations
The following diagrams illustrate the proposed synthetic pathway and the general workflow for

spectroscopic analysis.
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Caption: Proposed synthesis of 6(Z)-Petroselinyl acetate via Wittig reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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